Cas no 3131-23-5 (4-Hydroxy Estrone)

4-Hydroxy Estrone is a naturally occurring estrogen metabolite formed through the hydroxylation of estrone at the 4-position. It plays a significant role in steroid hormone metabolism and has been studied for its potential biological activity in endocrine pathways. This compound is of interest in biochemical research due to its involvement in estrogen receptor interactions and its implications in metabolic studies. As a reference standard, 4-Hydroxy Estrone is utilized in analytical applications, including LC-MS and HPLC, to ensure accurate quantification and characterization of estrogenic compounds. Its high purity and well-defined structure make it a reliable tool for investigating estrogen metabolism and related physiological processes.
4-Hydroxy Estrone structure
4-Hydroxy Estrone structure
Product Name:4-Hydroxy Estrone
CAS No:3131-23-5
MF:C18H22O3
MW:286.365485668182
CID:311686
PubChem ID:9971251
Update Time:2025-06-08

4-Hydroxy Estrone Chemical and Physical Properties

Names and Identifiers

    • Estra-1,3,5(10)-trien-17-one,3,4-dihydroxy-
    • 4-Hydroxy Estrone
    • (8R,9S,13S,14S)-3,4-dihydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
    • ESTRA-1,3,5(10)-TRIEN-17-ONE, 3,4-DIHYDROXY-
    • MS-24093
    • Q27159765
    • NS00040592
    • CHEBI:87602
    • BIDD:ER0089
    • BRN 1999480
    • 3MN57C55S2
    • 3,4-dihydroxy-1,3,5(10)-estratrien-17-one
    • estra-1,3,5(10)-triene-3,4-diol-17-one
    • 3,4-Dihydroxyestra-1,3,5(10)-trien-17-one
    • AKOS027320445
    • NCGC00485311-01
    • 3131-23-5
    • DTXSID00904312
    • 4-Hydroxyestrone 100 microg/mL in Acetonitrile
    • UNII-3MN57C55S2
    • CCRIS 9275
    • 4-Hydroxy-Estrone
    • 3,4-dihydroxy-estra-1,3,5(10)-trien-17-one
    • J-018377
    • 4-Hydroxyestrone
    • SCHEMBL223170
    • CHEMBL1743300
    • PD151151
    • 4-Hydroxyestrone, >=90% (HPLC)
    • (8R,9S,13S,14S)-3,4-Dihydroxy-13-methyl-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthren-17(14H)-one
    • 4-OHE1
    • 4-OHE(1)
    • 4-hydroxy catechol estrogen
    • XQZVQQZZOVBNLU-QDTBLXIISA-N
    • G77002
    • (15R)-5,6-dihydroxy-15-methyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadeca-2,4,6-trien-14-one
    • 1,3,5(10)-Estratriene-3,4-diol-17-one
    • 4OHEs
    • (15R)-5,6-dihydroxy-15-methyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-2,4,6-trien-14-one
    • DTXCID701333469
    • MDL: MFCD00079358
    • Inchi: 1S/C18H22O3/c1-18-9-8-11-10-4-6-15(19)17(21)13(10)3-2-12(11)14(18)5-7-16(18)20/h4,6,11-12,14,19,21H,2-3,5,7-9H2,1H3/t11-,12-,14+,18+/m1/s1
    • InChI Key: XQZVQQZZOVBNLU-QDTBLXIISA-N
    • SMILES: O=C1CC[C@H]2[C@@H]3CCC4C(=C(C=CC=4[C@H]3CC[C@@]21C)O)O

Computed Properties

  • Exact Mass: 286.15700
  • Monoisotopic Mass: 286.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 260-263°C
  • Flash Point: 93 °C
  • PSA: 57.53000
  • LogP: 3.52300
  • Solubility: Not available

4-Hydroxy Estrone Security Information

  • WGK Germany:3
  • RTECS:KG7749500

4-Hydroxy Estrone Pricemore >>

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4-Hydroxy Estrone Production Method

4-Hydroxy Estrone Related Literature

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